Cas no 17142-84-6 (6-Benzothiazolecarbonitrile,2-ethyl-)

• Product Name: 6-Benzothiazolecarbonitrile,2-ethyl-
• CAS No: 17142-84-6
• MF: C₁₀H₈N₂S
• MW: 188.248920440674
• CID: 122129
• PubChem ID: 638563
• Update Time: 2025-04-18

6-Benzothiazolecarbonitrile,2-ethyl- Chemical and Physical Properties

Names and Identifiers

• 6-Benzothiazolecarbonitrile,2-ethyl-
• 6-Benzothiazolecarbonitrile,2-ethyl-(8CI,9CI)
• 2-ethyl-1,3-benzothiazole-6-carbonitrile
• InChI=1/C10H8N2S/c1-2-10-12-8-4-3-7(6-11)5-9(8)13-10/h3-5H,2H2,1H
• SCHEMBL6628366
• 6-benzothiazolecarbonitrile, 2-ethyl-
• 2-ethylbenzo[d]thiazole-6-carbonitrile
• 17142-84-6
• AT36696

• Inchi： 1S/C10H8N2S/c1-2-10-12-8-4-3-7(6-11)5-9(8)13-10/h3-5H,2H2,1H3
• InChI Key： RTRRDOOYJQCUQJ-UHFFFAOYSA-N
• SMILES： S1C(CC)=NC2C=CC(C#N)=CC1=2

Computed Properties

• Exact Mass: 188.04094
• Monoisotopic Mass: 188.041
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 64.9Ų

Experimental Properties

• PSA: 36.68